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Compound of Interest

Compound Name: Benz(a)acridine, 10-methyl-

Cat. No.: B15176779

Essential Safety and Handling Guide for
Benz(a)acridine, 10-methyl-

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of Benz(a)acridine, 10-methyl-. As a member of the polycyclic aromatic hydrocarbon
(PAH) class of compounds, this substance should be handled with care due to its potential

health risks. Adherence to these procedures is essential for ensuring laboratory safety and

minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Benz(a)acridine, 10-methyl- is a crystalline solid.[1] As with many PAHS, it should be treated
as a potential carcinogen and a substance with potential for skin and respiratory irritation.[1]
The primary routes of exposure are inhalation of dust, skin contact, and ingestion. Therefore, a
comprehensive PPE strategy is mandatory.

Quantitative Data Summary

The following table summarizes key quantitative data for assessing exposure risk and selecting
appropriate personal protective equipment. Since specific data for Benz(a)acridine, 10-
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methyl- is limited, values for the general class of Polycyclic Aromatic Hydrocarbons (PAHS)
and related aromatic compounds are provided as a conservative guideline.

Parameter Value/Recommendation Source(s)

Occupational Exposure Limits
(OELSs) for PAHs

OSHA PEL (Coal Tar Pitch
Volatiles, benzene-soluble 0.2 mg/m3 (8-hour TWA) [1][2]
fraction)

NIOSH REL (Coal Tar
Products, cyclohexane- 0.1 mg/m3 (10-hour TWA) [2]

extractable fraction)

Glove Material Breakthrough
Times (Estimated for Aromatic

Hydrocarbons)

- < 60 minutes (for some
Nitrile Gloves , [31[4]
chlorinated benzenes)

> 8 hours (for many ketones
Butyl Rubber Gloves and acids, but performs poorly [5]1[6]

with aromatic hydrocarbons)

' > 4 hours (for chlorinated
Viton™ Gloves [31[4]
benzenes)

Note: Glove breakthrough times are highly dependent on the specific chemical, glove
thickness, and manufacturer. It is crucial to consult the glove manufacturer's specific chemical
resistance data. For incidental contact, nitrile gloves may be acceptable if changed immediately
upon contamination.[7] For prolonged handling or in case of a spill, Viton™ or a similar highly
resistant glove is recommended.

Operational Plan: Step-by-Step Handling
Procedures
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Proper handling of Benz(a)acridine, 10-methyl- is critical to prevent exposure. The following
workflow outlines the necessary steps for safe handling in a laboratory setting.

Proceed to handling

After handling Generate waste

l
D D

fter use

Click to download full resolution via product page

Figure 1. High-level workflow for handling Benz(a)acridine, 10-methyl-.

1. Preparation:

e Engineering Controls: All work with solid Benz(a)acridine, 10-methyl- must be conducted in

a certified chemical fume hood to prevent inhalation of dust particles.

o Personal Protective Equipment (PPE): Before entering the designated work area, don the

following PPE:

o Gloves: Select appropriate gloves based on the intended duration of handling (see table

above). Double-gloving is recommended.
o Eye Protection: Chemical splash goggles are required.

o Lab Coat: A buttoned, full-length lab coat is mandatory.
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o Respiratory Protection: If there is a risk of aerosol generation that cannot be controlled by
a fume hood, a NIOSH-approved respirator with particulate filters (N95 or higher) should
be used.[2] The selection of a respirator should be based on a formal risk assessment.

2. Handling:

» Weighing: When weighing the solid compound, use a balance inside the chemical fume hood
or in a ventilated balance enclosure.

e Solutions: To minimize the risk of dust inhalation, it is preferable to work with solutions of
Benz(a)acridine, 10-methyl- whenever possible.

e Avoid Contact: Exercise extreme caution to avoid skin and eye contact.
3. Decontamination:

o Work Surfaces: After handling, decontaminate all work surfaces (fume hood, benchtops, etc.)
with a suitable cleaning agent. Studies on PAHs have shown that common household
cleaners can be effective.[8] A solution of soap and water is also a viable option.

o Equipment: Clean all contaminated equipment thoroughly.

o Personal Decontamination: Wash hands and forearms thoroughly with soap and water after

removing gloves.
4., Storage:
o Store Benz(a)acridine, 10-methyl- in a well-sealed, clearly labeled container.

o Keep the container in a cool, dry, and dark place, away from incompatible materials such as
strong oxidizing agents.

Disposal Plan

All waste contaminated with Benz(a)acridine, 10-methyl- must be treated as hazardous

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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